
A Comprehensive Technical Guide to Ethyl 3-
amino-3-iminopropanoate Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl 3-amino-3-iminopropanoate

hydrochloride

Cat. No.: B1283774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Ethyl 3-amino-3-iminopropanoate
hydrochloride, a versatile building block with applications in pharmaceutical development and

biochemical research. The document details its chemical properties, synthesis protocols, and

potential research applications, presenting data in a clear and accessible format for technical

audiences.

Chemical Identity and Properties
Ethyl 3-amino-3-iminopropanoate hydrochloride, also known as ethyl 3-amidinopropionate

hydrochloride, is a valuable reagent in organic synthesis. Its structure features an ethyl ester

and an amidine group, making it a useful precursor for the synthesis of various heterocyclic

compounds and bioactive molecules.[1]

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C5H11ClN2O2 [2]

Molecular Weight 166.61 g/mol [2]

CAS Number 57508-48-2 [2][3]

Appearance
Colorless to light yellow

solid/crystal
[3]

IUPAC Name
ethyl 3-amino-3-

iminopropanoate;hydrochloride
[4]

InChI Key
JJBSSOVJSWUZPC-

UHFFFAOYSA-N
[4]

Experimental Protocols: Synthesis
A common synthetic route to Ethyl 3-amino-3-iminopropanoate hydrochloride involves the

reaction of an ethyl 3-alkoxy-3-iminopropanoate precursor with an ammonium salt in ethanol.[2]

[3] The following protocol is a representative example of this microwave-assisted synthesis.

Protocol: Microwave-Assisted Synthesis from Ethyl 3-ethoxy-3-iminopropionate[2][3]

Reactant Preparation: In a 10 mL pressure-rated glass tube, dissolve ethyl 3-amino-3-

ethoxyacrylate (760 mg, 4.78 mmol) and ammonium chloride (270 mg, 5.0 mmol) in ethanol

(4.0 mL).

Microwave Irradiation: Place the sealed tube in a CEM Discover microwave synthesizer.

Irradiate the mixture for 1 hour at 120°C with an initial magnetron power of 200 W.

Work-up: After the reaction is complete, cool the mixture using compressed air.

Isolation: Filter the cooled reaction mixture. Concentrate the filtrate by vacuum evaporation.

Purification: Grind the resulting residue with diethyl ether to yield Ethyl 3-amino-3-
iminopropanoate hydrochloride as a colorless solid (typical yield: ~78%). The product can

often be used without further purification.[2][3]
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Applications in Research and Development
This compound serves as a key intermediate in the synthesis of diverse molecules for

pharmaceutical and agrochemical applications.[1] Its bifunctional nature allows for the

construction of complex molecular architectures, particularly in the development of novel

therapeutic agents.

Pharmaceutical Development: It is a building block for synthesizing compounds targeting

metabolic disorders.[1]

Biochemical Research: Used in studies involving amino acid derivatives to understand

protein synthesis and enzyme activity.[1]

Agrochemical Formulations: Plays a role in creating new agrochemicals to enhance crop

yields and pest resistance.[1]

Visualized Workflow and Pathways
To facilitate understanding, the following diagrams illustrate key processes and relationships

involving Ethyl 3-amino-3-iminopropanoate hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemimpex.com/products/23786
https://www.chemimpex.com/products/23786
https://www.chemimpex.com/products/23786
https://www.chemimpex.com/products/23786
https://www.benchchem.com/product/b1283774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow

Reactant Preparation

Microwave Synthesis

Product Isolation

Final Product

Ethyl 3-amino-3-ethoxyacrylate

Mix Reactants in
Pressure-Rated Tube

Ammonium Chloride Ethanol (Solvent)

Irradiate at 120°C
(200 W, 1 hr)

Cool Reaction Mixture

Filter Solution

Evaporate Filtrate

Triturate with
Diethyl Ether

Ethyl 3-amino-3-iminopropanoate HCl
(Colorless Solid)

Click to download full resolution via product page

Caption: Microwave-assisted synthesis workflow.
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Potential Application in Medicinal Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iminopropanoate Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283774#ethyl-3-amino-3-iminopropanoate-
hydrochloride-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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